Cas no 1244856-02-7 (3-(6-Chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexyl)-3,4,4-trifluorooxathietane 2,2-dioxide)

• Product Name: 3-(6-Chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexyl)-3,4,4-trifluorooxathietane 2,2-dioxide
• CAS No: 1244856-02-7
• MF: C₈ClF₁₅O₃S
• MW: 496.57785320282
• CID: 2854513
• Update Time: 2025-05-21

3-(6-Chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexyl)-3,4,4-trifluorooxathietane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloroperfluorohexyl)trifluoroethanesultone
• 3-(6-chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-hexyl)-3,4,4-trifluoro-oxathietane 2,2-dioxide
• 1,2-Oxathietane, 3-(6-chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexyl)-3,4,4-trifluoro-, 2,2-dioxide
• 3-(6-Chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexyl)-3,4,4-trifluoro-1,2-oxathietane 2,2-dioxide
• 3-(6-Chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexyl)-3,4,4-trifluorooxathietane 2,2-dioxide

• Inchi： 1S/C8ClF15O3S/c9-7(21,22)5(18,19)3(14,15)1(10,11)2(12,13)4(16,17)6(20)8(23,24)27-28(6,25)26
• InChI Key： SYBYGAKZDAETJJ-UHFFFAOYSA-N
• SMILES： O1C(F)(F)C(C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(Cl)(F)F)(F)S1(=O)=O

Additional information on 3-(6-Chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexyl)-3,4,4-trifluorooxathietane 2,2-dioxide

3-(6-Chloro-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexyl)-3,4,4-trifluorooxathietane 2,2-dioxide

The compound with CAS No. 1244856-02-7 is a highly fluorinated organic compound known as 3-(6-Chloro-1,1,2,2,3,3,4,4,5,5,6,dodecafluorohexyl)-3,4-trifluorooxathietane 2,dioxide. This compound is notable for its complex structure and unique chemical properties. The molecule consists of a central oxathietane ring system with multiple fluorine atoms attached to various positions. The presence of chlorine at the sixth position of the hexyl chain adds to its distinctiveness.

Recent studies have highlighted the potential applications of this compound in advanced materials science and pharmaceutical research. Its highly fluorinated nature makes it an excellent candidate for use in high-performance polymers and coatings due to its exceptional thermal stability and chemical resistance. Researchers have also explored its potential as a precursor in the synthesis of novel drug delivery systems.

The synthesis of 3-(6-Chloro-1,dodecafluorohexyl)-trifluorooxathietane dioxide involves a multi-step process that includes fluorination reactions and ring-closing mechanisms. The fluorination steps are critical in determining the final properties of the compound. Recent advancements in fluorination techniques have enabled more efficient and controlled synthesis of this compound.

One of the key features of this compound is its ability to form stable complexes with various metal ions. This property has been exploited in the development of new catalysts for industrial processes. For instance, recent research has demonstrated its effectiveness in catalyzing reactions in the petrochemical industry.

From an environmental perspective, studies have shown that this compound exhibits low bioaccumulation potential, making it suitable for applications where environmental safety is a concern. Its degradation pathways under various conditions have been extensively studied to ensure minimal impact on ecosystems.

In terms of safety, handling precautions are recommended due to its potential irritant properties. Proper personal protective equipment should be used during synthesis and handling to prevent exposure.

Overall, 3-(6-Chloro-1,dodecafluorohexyl)-trifluorooxathietane dioxide is a versatile compound with promising applications across multiple industries. Continued research into its properties and applications is expected to unlock new opportunities for its use in cutting-edge technologies.